Cas no 65769-10-0 (6,6-dimethyl-1-heptanol)

• Product Name: 6,6-dimethyl-1-heptanol
• CAS No: 65769-10-0
• MF: C₉H₂₀O
• MW: 144.254503250122
• CID: 962525
• PubChem ID: 15723771
• Update Time: 2025-04-19

6,6-dimethyl-1-heptanol Chemical and Physical Properties

Names and Identifiers

• 6,6-dimethyl-1-heptanol
• 6,6-dimethylheptan-1-ol
• 1-Heptanol,6,6-dimethyl
• 6.6-dimethyl-heptyl alcohol
• 6.6-Dimethyl-heptylalkohol
• trimethyl hexanol
• SCHEMBL1626845
• IOFUAVGBFVXDAO-UHFFFAOYSA-N
• DB-359235
• DTXSID00577444
• 65769-10-0
• AKOS006277175

• Inchi： 1S/C9H20O/c1-9(2,3)7-5-4-6-8-10/h10H,4-8H2,1-3H3
• InChI Key： IOFUAVGBFVXDAO-UHFFFAOYSA-N
• SMILES： OCCCCCC(C)(C)C

Computed Properties

• Exact Mass: 144.15100
• Monoisotopic Mass: 144.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 71.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.8400
• Melting Point: 6.15°C (estimate)
• Boiling Point: 192.9°C (estimate)
• Refractive Index: 1.4410
• PSA: 20.23000
• LogP: 2.58520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols